Cas no 5104-49-4 (Flurbiprofen)

• Product Name: Flurbiprofen
• CAS No: 5104-49-4
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD00079303
• CID: 45533
• PubChem ID: 87570142
• Update Time: 2026-01-09

Flurbiprofen Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3-fluoro-4-phenyl-phenyl)propanoic acid
• Flurbiprofen
• (2R)-2-(2-fluorobiphenyl-4-yl)propanoic acid
• [1,1'-biphenyl]-4-acetic acid, 2-fluoro-alpha-methyl-, (alphaR)-
• 2-Fluoro-alpha-methyl-4-biphenylacetic acid
• (±)-Flurbiprofen
• 2-(2-Fluorobiphenyl-4-yl)propionic Acid
• Adfeed
• ANSAID
• ANSIDE
• Antadys
• Cebutid
• fp70
• froben
• Stayban
• Zepolas
• L-790,330
• 3-Fluoro-4-phenylhydratropic acid
• 氟比洛芬
• Flurofen
• Flurbiprofenum
• Flurbiprofene
• Flurbiprofeno
• Flugalin
• Flubiprofen
• Ocufen
• 2-(2-fluorobiphenyl-4-yl)propanoic acid
• Flurbiprofene [INN-French]
• Flurbiprofenum [INN-Latin]
• Flurbiprofeno [INN-Spanish]
• BTS 18322
• 2-(3-fluoro-4-phenylphenyl)propanoic acid
• FP 70
• (+-)-2-Fluoro-alpha-methyl-4-biphenylacetic acid
• 2-Fluoro-alp
• dl-Flurbiprofen
• 5104-49-4
• alpha-methyl-2-fluoro-4-biphenylylacetic acid
• SR-01000003043
• 5GRO578KLP
• HMS3371I05
• NSC-685701
• (+/-)-2-(2-FLUORO-4-BIPHENYLYL)PROPIONIC ACID
• KBio3_001270
• HMS3393A05
• SMR000042823
• HMS2051A05
• HMS3649K11
• Flurbiprofen O
• (1,1'-Biphenyl)-4-acetic acid, 2-fluoro-alpha-methyl-, (+/-)-
• 2-(2-fluoro-[1,1'-biphenyl-4-yl])propanoic acid
• FLURBIPROFEN [ORANGE BOOK]
• SCHEMBL10029029
• NSC-755404
• Spectrum2_001025
• NSC 757037
• NCGC00025287-03
• UNII-5GRO578KLP
• 2-(2-fluoro-(1,1'-biphenyl-4-yl))propanoic acid
• CHEMBL563
• HMS2091F21
• NC00563
• M01AE09
• [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-.alpha.-methyl-
• FT-0771103
• F0371
• KBio2_004144
• SPECTRUM1500308
• SPBio_002983
• U-27,182
• NCGC00018157-11
• MLS000040873
• BRD-A86044036-001-05-9
• (+-)-2-(2-Fluoro-4-biphenylyl)propionic acid
• NSC685701
• NCGC00018157-13
• [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-?-methyl-
• BDBM50074922
• BCP09086
• 2-Fluoro-alpha-methyl-[1,1'-biphenyl]-4-a cetic acid
• Prestwick0_000917
• FLURBIPROFEN [USAN]
• AO-295/42284050
• (S)-(+)-2-Fluoro-alpha-methyl-4-biphenylaceticacid
• Flurbiprofen, United States Pharmacopeia (USP) Reference Standard
• CAS-5104-49-4
• Flurbiprofen (NSAID)
• FLURBIPROFEN [USP-RS]
• (.+/-.)-Flurbiprofen
• BSPBio_002050
• FLURBIPROFEN [INN]
• FT-0603668
• NS00003058
• Fluriproben
• Q-201129
• FT-0660285
• (.+/-.)-2-Fluoro-.alpha.-methyl-4-biphenylacetic acid
• HY-10582
• (2RS)-2-(2-Fluorobiphenyl-4-yl)propanoic acid
• (1,1'-Biphenyl)-4-acetic acid, 2-fluoro-alpha-methyl-
• CCG-40243
• MPC7869
• (1,1'-Biphenyl)-4-acetic acid, 2-fluoro-alpha-methyl-, (+-)-
• 2 -(2-fluoro-4-biphenylyl)propionic acid
• HMS3414N17
• HB3049
• FLURBIPROFEN [USP MONOGRAPH]
• Opera_ID_777
• Z2216885233
• Prestwick2_000917
• C15H13FO2
• HMS3268E10
• BIM-0051387.0001
• 2-fluoro-alpha-methyl-(1,1''-biphenyl)-4-acetic acid
• Yakuban
• 2-Fluoro-alpha-methyl-(1,1'-biphenyl)-4-acetic acid
• HMS1570H16
• HMS2232I08
• SR-01000003043-5
• FLURBIPROFEN [MART.]
• C07013
• NC00009
• (.+/-.)-2-(2-Fluoro-4-biphenylyl)propionic acid
• NSC-757037
• MFCD00079303
• Flurbiprofen [USAN:USP:INN:BAN:JAN]
• Spectrum3_000435
• BSPBio_000794
• HMS3714H16
• Tox21_110547
• AB00051999
• MKS-11
• FLURBIPROFEN (USP MONOGRAPH)
• DTXCID8017231
• Flurbiprofene (INN-French)
• KBioGR_001255
• BPBio1_000874
• HMS502I06
• CHEBI:5130
• MLS006011431
• 2-FLUORO-[1,1'-BIPHENYL]-4-(ALPHA-METHYL)ACETIC ACID
• MLS000028441
• BCP13426
• SR-01000003043-6
• SR-01000003043-14
• SYTBZMRGLBWNTM-UHFFFAOYSA-
• Prestwick1_000917
• 2-Fluoro-?-methyl-[1,1'-biphenyl]-4-acetic acid
• 2-(3-fluoro-4-phenyl-phenyl)propanoic acid
• (1)-2-Fluoro-alpha-methyl(1,1'-biphenyl)-4-acetic acid
• SBI-0051387.P003
• FT-0668760
• S01BC04
• MLS006011931
• (RS)-2-(2-fluorobiphenyl-4-yl)propionic acid
• NCGC00018157-03
• EINECS 257-262-6
• 51543-38-5
• KBio2_001576
• KBio2_006712
• R02AX01
• (+/-)-2-Fluoro-alpha-methyl-4-biphenylacetic acid
• SR-01000003043-2
• FLURBIPROFEN [WHO-DD]
• HMS2090I06
• DB00712
• 2(2-Fluoro-4-biphenylyl)propionic acid
• (+-)Flurbiprofen
• 2-(2-fluoro-4-biphenylyl)-propionic acid
• Flurbiprofen - CAS 5104-49-4
• DTXSID0037231
• MLS001201729
• Antiphlamine Pain Relieving
• DivK1c_000804
• 2-Fluoro-.alpha.-methyl-4-biphenylacetic acid
• Flurbiprofen, Antibiotic for Culture Media Use Only
• EINECS 225-827-6
• [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-a-methyl-, (A+/-)-
• FLURBIPROFEN [EP MONOGRAPH]
• 2-Fluoro-.alpha.-methyl(1,1'-biphenyl)-4-acetic acid
• Flurbiprofen, European Pharmacopoeia (EP) Reference Standard
• NSC755404
• 4-Biphenylacetic acid, 2-fluoro-.alpha.-methyl-
• Ocuflur
• HMS3655G19
• 2-(2-Fluoro[1,1'-biphenyl]-4-yl)propanoic acid
• SCHEMBL2248
• HMS1920O20
• BTS 18,322
• KBioSS_001576
• GTPL4194
• Flurbiprofen, cyclooxygenase inhibitor
• U 27182
• U 27,182
• AB00051999_18
• Q419890
• AC-8106
• Flurbiprofen (USAN:USP:INN:BAN:JAN)
• FLURBIPROFEN [MI]
• Flurbiprofenum (INN-Latin)
• MLS001401361
• NCGC00018157-05
• HMS2097H16
• Prestwick3_000917
• EN300-7479231
• FLURBIPROFEN (USP-RS)
• FLP
• (R)-Flurbiprofen;MPC7869
• (+/-)-2-FLUORO-.ALPHA.-METHYL-4-BIPHENYLACETIC ACID
• FLURBIPROFEN [JAN]
• Flurbiprofen,(S)
• HMS3370N14
• Flurbiprofen (JP17/USP/INN)
• KBio1_000804
• 2-(2-FLUORO-[1,1'-BIPHENYL]-4-YL)PROPANOIC ACID
• 2-(2-Fluoro-1,1'-biphenyl-4-yl)propanoic acid
• NCGC00016654-01
• D00330
• M02AA19
• Tox21_302353
• Flurbiprofen (Ansaid)
• AKOS016340701
• Flurbiprofen, Pharmaceutical Secondary Standard; Certified Reference Material
• 4-Biphenylacetic acid, 2-fluoro-alpha-methyl-
• Flurbiprofeno (INN-Spanish)
• Flurbiprofen; (2RS)-2-(2-Fluorobiphenyl-4-yl)propanoic acid
• rac-Flurbiprofen
• NCGC00018157-08
• 2-(2-fluoro-[1,1''-biphenyl-4-yl])propanoic acid
• Pharmakon1600-01500308
• U-27182
• HMS3678N15
• (1,1'-BIPHENYL)-4-ACETIC ACID, 2-FLUORO-.ALPHA.-METHYL-, (+/-)-
• MLS000758198
• Anmetarin
• HMS3259I12
• NCGC00255457-01
• 2-(2-fluoro-biphenyl-4-yl)propionic acid
• 2-(2-Fluoro-4-biphenylyl)propionic acid
• 2-(2-Fluoro[1,1'-biphenyl]-4-yl)propanoic acid #
• Spectrum5_000720
• KS-5035
• NSC757037
• [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-.alpha.-methyl-, (.+/-.)-
• CCRIS 3708
• CCG-100759
• BTS-18322
• Ansaid (TN)
• 2-fluoro--methyl-(1,1'-biphenyl)-4-acetic acid
• Spectrum_001096
• AB00051999-17
• InChI=1/C15H13FO2/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,18)
• IDI1_000804
• (r/s)-2-fluoro-alpha-methyl-4-biphenylacetic acid
• FLURBIPROFEN (EP MONOGRAPH)
• SPBio_001209
• NINDS_000804
• FLURBIPROFEN [VANDF]
• 2-Fluoro-alpha-methyl(1,1'-biphenyl)-4-acetic acid
• Spectrum4_000558
• 2-(2-fluoro-biphenyl-4-yl)-propionic acid
• NCGC00025287-04
• FLURBIPROFEN (MART.)
• NCGC00018157-04
• NCI60_030812
• AKOS004119934
• Ocufen (Salt/Mix)
• Flurbiprofen, 2-(2-Fluorobiphenyl-4-yl)propionic acid, 3-Fluoro-4-phenylhydratropic acid
• BRD-A86044036-001-26-5
• BBL010980
• STK802101
• (S)-2-(2-Fluoro-4-biphenylyl)propanoic Acid
• BRD-A86044036-001-27-3
• MFCD00866152
• SY291769
• Flurbiprofen (JP18/USP/INN)
• DB-051888
• [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-a-methyl-, (+/-)-

• MDL： MFCD00079303
• Inchi： 1S/C15H13FO2/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,18)
• InChI Key： SYTBZMRGLBWNTM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 244.09000
• Monoisotopic Mass: 244.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White fine crystalline powder. Irritating odor
• Density: 1.1795 (estimate)
• Melting Point: 113.0 to 116.0 deg-C
• Boiling Point: 376.2 °C at 760 mmHg
• Flash Point: 181.3 °C
• Refractive Index: 1.34
• Solubility: methanol: soluble50mg/mL
• PSA: 37.30000
• LogP: 3.68080
• Solubility: Soluble in ethanol, ether, acetone, chloroform and other organic solvents, almost insoluble in water
• Merck: 4199

Flurbiprofen Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S36/37/39-S45
• RTECS：DU8341000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R25
• Packing Group：III
• Safety Term：6.1(b)

Additional information on Flurbiprofen

Flurbiprofen: A Comprehensive Overview of its Chemical Profile, Therapeutic Applications, and Recent Research Developments

Flurbiprofen, with the chemical compound identification number CAS no. 5104-49-4, is a widely recognized nonsteroidal anti-inflammatory drug (NSAID) that has garnered significant attention in both clinical and pharmaceutical research. This compound, belonging to the propionic acid derivative class, exhibits potent anti-inflammatory, analgesic, and antipyretic properties. Its molecular structure, characterized by a fluoro-substituted phenyl ring and a propionic acid side chain, contributes to its high efficacy and selectivity in modulating inflammatory pathways.

The pharmacological profile of Flurbiprofen is underpinned by its ability to inhibit cyclooxygenase (COX) enzymes, particularly COX-1 and COX-2, which are crucial in the synthesis of prostaglandins involved in inflammation and pain. Unlike some traditional NSAIDs, Flurbiprofen has demonstrated a relatively lower risk of gastrointestinal side effects due to its selective inhibition profile. This characteristic has made it a preferred choice for long-term therapeutic management of chronic inflammatory conditions such as osteoarthritis and rheumatoid arthritis.

In recent years, advancements in biochemical research have provided deeper insights into the mechanisms of action of Flurbiprofen. Studies have highlighted its role not only in modulating prostaglandin synthesis but also in influencing other inflammatory mediators such as leukotrienes and cytokines. Additionally, research has explored its potential benefits in conditions beyond traditional inflammatory disorders, including its anti-angiogenic properties and potential applications in cancer therapy.

The chemical synthesis of CAS no. 5104-49-4, or Flurbiprofen, involves a series of well-defined organic reactions that highlight the sophistication of modern pharmaceutical chemistry. The process typically begins with the fluorination of a phenyl ring followed by the introduction of a propionic acid side chain. The use of advanced catalytic systems has improved the yield and purity of the final product, ensuring that pharmaceutical-grade Flurbiprofen meets stringent quality standards.

Efficacy studies have consistently demonstrated the therapeutic benefits of Flurbiprofen across various clinical settings. Its fast onset of action makes it particularly effective for acute pain management, while its longer half-life allows for once-daily dosing in chronic conditions. Comparative analyses with other NSAIDs have shown that Flurbiprofen offers comparable efficacy with a more favorable safety profile, particularly regarding gastrointestinal tolerability.

The pharmacokinetics of CAS no. 5104-49-4, or Flurbiprofen, are characterized by rapid absorption from oral formulations and extensive distribution throughout the body. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with metabolites being excreted via bile and urine. Understanding these metabolic pathways is crucial for optimizing dosing regimens and minimizing potential drug-drug interactions.

Innovations in drug delivery systems have expanded the therapeutic applications of Flurbiprofen. Transdermal formulations have been developed to provide sustained release and reduce systemic side effects, while novel oral formulations aim to enhance bioavailability and patient compliance. These advancements reflect the ongoing commitment to improving patient outcomes through targeted drug delivery technologies.

The role of computational chemistry in studying Flurbiprofen has been increasingly prominent in recent years. Molecular modeling techniques have enabled researchers to predict binding interactions at the molecular level, providing insights into how this compound exerts its therapeutic effects. These computational approaches complement experimental studies by offering rapid screening of potential modifications to optimize drug properties.

Clinical trials investigating novel applications of CAS no. 5104-49-4, or Flurbiprofen, continue to evolve. Research is exploring its potential in managing neuroinflammatory disorders, where its ability to cross the blood-brain barrier may offer new therapeutic avenues. Additionally, studies are examining its role in reducing inflammation associated with cardiovascular diseases, highlighting its broad therapeutic potential beyond traditional inflammatory conditions.

The environmental impact of synthesizing and disposing of pharmaceutical compounds like Flurbiprofen is an area of growing concern. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Furthermore, initiatives are being implemented to ensure proper disposal of unused medications to prevent environmental contamination.

The future prospects for Flurbiprofen are promising, with ongoing research aimed at expanding its therapeutic applications and improving delivery systems. As our understanding of inflammatory mechanisms continues to evolve, it is likely that new uses for this versatile compound will be discovered. The continued development of innovative formulations ensures that patients will benefit from improved efficacy and safety profiles in the coming years.